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Compound of Interest

Compound Name: 1H-indole-5-carbaldehyde oxime

CAS No.: 1018038-45-3; 1402390-75-3

Cat. No.: B2818810

Get Quote

Executive Summary
The indole scaffold remains one of the most privileged structures in medicinal chemistry,

serving as the core for tryptophan, serotonin, and countless alkaloids. However, the

functionalization of the indole-3-position with an oxime moiety (–C=N–OH), particularly when

coupled with substitution at the 5-position, creates a unique pharmacophore with distinct

biological profiles.

This guide analyzes the technical potential of 5-substituted indole-3-oximes, distinguishing

them from their isatin (2-oxo) counterparts. It details their synthesis, specific biological activities

(urease inhibition, anticancer kinase modulation, and antimicrobial efficacy), and the Structure-

Activity Relationships (SAR) that drive their potency.

Chemical Foundation & Rational Design
The Indole-Oxime Pharmacophore
The biological utility of the indole-3-oxime stems from the synergy between the lipophilic indole

core and the polar oxime group.
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H-Bonding Capacity: The oxime group acts as both a hydrogen bond donor (via –OH) and

acceptor (via –N= and –O–), facilitating high-affinity binding to enzyme active sites (e.g., the

nickel center of urease).

Electronic Tuning (The 5-Position): The 5-position of the indole ring is electronically coupled

to the N1 nitrogen but sterically distinct from the C3 binding motif. Substituting this position

allows researchers to modulate the electron density of the indole ring without disrupting the

primary pharmacophore binding at C3.

Structural Distinction
It is critical to distinguish between the two primary classes of indole oximes:

Indole-3-carboxaldehyde oximes: Derived from formylated indoles. (Focus of this guide).

Isatin-3-oximes: Derived from isatin (1H-indole-2,3-dione). These possess a C2 carbonyl

group, altering their solubility and acidity.

Validated Synthesis Protocol
To ensure reproducibility, we present a standardized two-step synthesis route: Vilsmeier-Haack

Formylation followed by Oximation.

Reaction Scheme Visualization

5-Substituted Indole
(Start)

Reagent:
POCl3 + DMF

(0°C to RT)

Step 1: Formylation Intermediate:
5-Substituted Indole-3-Carboxaldehyde

Reagent:
NH2OH·HCl + NaOH
(Ethanol/Water, RT)

Step 2: Condensation Product:
5-Substituted Indole-3-Oxime

(E/Z Isomers)

Click to download full resolution via product page

Figure 1: General synthetic pathway for 5-substituted indole-3-oximes.

Detailed Protocol: Synthesis of 5-Bromoindole-3-
Carboxaldehyde Oxime
Reference Standard: Adapted from Method C (Search Result 1.1, 1.3)
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Step 1: Formylation (Vilsmeier-Haack)

Reagents: 5-Bromoindole (1.0 eq), POCl₃ (1.2 eq), DMF (excess).

Procedure: Add POCl₃ dropwise to DMF at 0–5°C to generate the Vilsmeier reagent. Add 5-

bromoindole solution (in DMF) slowly. Stir at RT for 1h, then heat to 80–90°C for 4–8h.

Workup: Pour onto crushed ice. Neutralize with saturated Na₂CO₃ (pH 8–9). The aldehyde

precipitates as a solid.[1] Filter, wash with water, and dry.

Checkpoint: Expect a melting point of ~204°C for the aldehyde intermediate.

Step 2: Oximation

Reagents: 5-Bromoindole-3-carboxaldehyde (1.0 eq), Hydroxylamine hydrochloride

(NH₂OH·HCl, 5.0 eq), NaOH (5.0 eq).[2][3]

Solvent: 95% Ethanol / Water (10:1 ratio).

Procedure: Dissolve aldehyde in ethanol. Add NH₂OH·HCl. Add NaOH solution dropwise at

0°C. Stir at room temperature for 2–4 hours.

Purification: Evaporate ethanol. Dilute with water.[3] Extract with Ethyl Acetate (x2).[3] Wash

organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate.

Isomer Note: The product typically forms as a mixture of syn (Z) and anti (E) isomers. Anti

isomers are often thermodynamically more stable.

Biological Activity Profiles
Enzyme Inhibition: Urease (Helicobacter pylori)
One of the most potent applications of 5-substituted indole-3-oximes is the inhibition of urease,

a nickel-dependent metalloenzyme crucial for H. pylori survival in the stomach.

Mechanism: The oxime oxygen and nitrogen coordinate with the nickel ions in the urease

active site, preventing urea hydrolysis.

Key Data:
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5-H (Unsubstituted): Moderate activity.

N-Benzyl-5-H derivative: IC₅₀ = 0.034 mM (Potent).

Activity Trend: N-substitution combined with 5-position electron modulation enhances

binding affinity significantly compared to standard thiourea (IC₅₀ = 0.23 mM).

Anticancer Potential: Kinase Inhibition & Apoptosis
Indole oximes, particularly indirubin-3'-oximes (a structural cousin) and 5-fluoroindole-3-

oximes, exhibit cytotoxicity against lung (A549) and breast (MCF-7) cancer lines.

Target: Cyclin-Dependent Kinases (CDKs) and VEGFR-2.[4]

Mechanism:

ATP Competition: The oxime moiety mimics the adenine ring of ATP, binding to the kinase

hinge region.

Apoptosis Induction: Downregulation of Bcl-2 and upregulation of Bax/Caspase-3.

G-Quadruplex Binding: 5-Nitroindole derivatives have been shown to stabilize c-Myc G-

quadruplex DNA, repressing oncogene transcription.

Antimicrobial Activity[5][6]
Spectrum: Gram-positive bacteria (S. aureus) are generally more susceptible than Gram-

negative strains.

5-Bromo Effect: The introduction of bromine at C5 significantly increases lipophilicity (LogP),

enhancing cell membrane penetration. 5-bromoindole-3-oximes show MIC values

comparable to standard antibiotics in resistant strains.

Structure-Activity Relationship (SAR) Map
The following diagram illustrates how specific substitutions at the 5-position modulate biological

outcomes.
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Figure 2: Structure-Activity Relationship (SAR) of 5-substituted indole-3-oximes.

Quantitative Data Summary
Table 1: Comparative Biological Activity of Selected Derivatives

Compound
Derivative

Target / Assay Activity Metric
Reference
Standard

Indole-3-carbaldehyde

oxime
Urease (H. pylori) IC₅₀: ~0.15 mM Thiourea (0.23 mM)

N-Benzyl-Indole-3-

oxime
Urease (H. pylori) IC₅₀: 0.034 mM Acetohydroxamic acid

5-Bromo-isatin-3-

oxime

S. aureus

(Antibacterial)
MIC: 0.35–1.25 µg/mL Ciprofloxacin

5-Fluoro-indirubin-3'-

oxime

CDK2/Cyclin E

(Cancer)
IC₅₀: 2.16 nM Staurosporine

5-Nitroindole

derivative
c-Myc G4 DNA K_d: ~2.0 µM TMPyP4
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Future Outlook
The field is moving toward hybridization. Current research highlights the potential of:

Indole-Oxime-Polyamine Conjugates: To enhance transport across bacterial membranes.

Ruthenium(II) Complexes: Using the indole oxime as a ligand to create metallodrugs with

improved stability and ROS-generation capabilities for cancer therapy.

PROTACs: Utilizing the indole core to recruit E3 ligases for targeted protein degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://patents.google.com/patent/CN102786460A/en
https://patents.google.com/patent/CN102786460A/en
https://www.researchgate.net/figure/Synthesis-of-indole-3-carbaldehyde-oxime-derivatives-and-their-intermediates-Compound_fig3_355910658
https://www.mdpi.com/1420-3049/26/21/6658
https://www.mdpi.com/1422-0067/24/23/16854
https://www.benchchem.com/product/b2818810/docs#biological-activity-potential-of-5-substituted-indole-oximes-a-technical-guide
https://www.benchchem.com/product/b2818810/docs#biological-activity-potential-of-5-substituted-indole-oximes-a-technical-guide
https://www.benchchem.com/product/b2818810/docs#biological-activity-potential-of-5-substituted-indole-oximes-a-technical-guide
https://www.benchchem.com/product/b2818810/docs#biological-activity-potential-of-5-substituted-indole-oximes-a-technical-guide
https://www.benchchem.com/product/b2818810?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2818810?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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